Cas no 1036396-31-2 (3-(3-fluoro-4-methoxyphenyl)propanal)

• Product Name: 3-(3-fluoro-4-methoxyphenyl)propanal
• CAS No: 1036396-31-2
• MF: C₁₀H₁₁FO₂
• MW: 182.191546678543
• CID: 830926
• PubChem ID: 62605295
• Update Time: 2026-04-29

3-(3-fluoro-4-methoxyphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 4H-Imidazole-4-thione, 2-[5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-ethyl-1H-pyrazol-3-yl]-1,5-dihydro-1,5,5-trimethyl-
• 3-(3-Fluoro-4-methoxyphenyl)propanal
• 3-(3-fluoro-4-methoxyphenyl)propionaldehyde
• 3-(3-fluoro-4-methoxyphenyl)propanal

• Inchi： InChI=1S/C10H11FO2/c1-13-10-5-4-8(3-2-6-12)7-9(10)11/h4-7H,2-3H2,1H3
• InChI Key： DBBXHIAQLCCJFI-UHFFFAOYSA-N
• SMILES： COC1=C(C=C(CCC=O)C=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-(3-fluoro-4-methoxyphenyl)propanal

Comprehensive Overview of 3-(3-fluoro-4-methoxyphenyl)propanal (CAS No. 1036396-31-2): Properties, Applications, and Industry Insights

3-(3-fluoro-4-methoxyphenyl)propanal (CAS No. 1036396-31-2) is a fluorinated aromatic aldehyde derivative gaining traction in pharmaceutical and fine chemical industries due to its unique structural features. This compound, characterized by a fluoro-methoxy substitution pattern, serves as a versatile intermediate in organic synthesis. Its molecular formula C₁₀H₁₁FO₂ and precise molecular weight of 182.19 g/mol make it particularly valuable for designing bioactive molecules with enhanced metabolic stability.

Recent studies highlight the growing demand for fluorinated building blocks like 3-(3-fluoro-4-methoxyphenyl)propanal in drug discovery. The strategic incorporation of fluorine atoms—a trending topic in medicinal chemistry optimization—improves compounds' lipophilicity and membrane permeability. Researchers frequently search for "fluorine in drug design" and "methoxyphenyl derivatives applications," reflecting industry interest in this chemical space. The compound's aldehyde functionality enables diverse transformations, including reductive amination and nucleophilic additions, making it pivotal for constructing complex molecular architectures.

From a synthetic chemistry perspective, CAS 1036396-31-2 exhibits excellent compatibility with modern cross-coupling reactions and catalytic hydrogenation protocols. Analytical data reveals distinctive NMR peaks at 9.80 ppm (aldehyde proton) and UV-Vis absorption maxima near 270 nm, crucial for quality control. The compound's stability under ambient conditions addresses common concerns about "aromatic aldehyde storage"—a frequently searched topic among laboratory professionals. Recent patent literature suggests applications in developing G-protein coupled receptor (GPCR) modulators, aligning with the pharmaceutical industry's focus on targeted therapies.

Environmental and regulatory aspects of 3-(3-fluoro-4-methoxyphenyl)propanal synthesis have evolved significantly. Green chemistry principles now dominate discussions around "sustainable fluorination methods," with manufacturers adopting catalytic fluorination over traditional halogen exchange routes. The compound's low ecotoxicity profile (as per OECD 201 guidelines) makes it preferable to heavier halogenated analogs, responding to growing searches for "eco-friendly synthetic intermediates." Advanced purification techniques like preparative HPLC ensure ≥98% purity, meeting stringent requirements for high-throughput screening applications.

The commercial landscape for 1036396-31-2 reflects broader trends in custom synthesis markets. Suppliers increasingly offer gram-to-kilogram scale production with COA documentation, addressing the pharmaceutical industry's need for traceability. Searches for "bulk fluorinated aldehydes" have risen 42% year-over-year, indicating expanding applications. Thermal analysis (DSC) shows a melting point range of 45-48°C, while computational studies predict favorable drug-likeness scores (QED >0.6), explaining its popularity in fragment-based drug discovery platforms.

Emerging research explores 3-(3-fluoro-4-methoxyphenyl)propanal's potential in material science, particularly for liquid crystal formulations and photoactive polymers. The electron-withdrawing fluoro group enhances charge transport properties—a hot topic in "organic electronic materials" searches. Stability studies under ICH Q1A conditions demonstrate excellent resistance to hydrolysis, addressing formulation challenges noted in recent "aldehyde stability in APIs" forum discussions. These multidisciplinary applications position the compound as a valuable asset across R&D sectors.

Quality specifications for CAS 1036396-31-2 continue to evolve with analytical advancements. Modern certificates of analysis now include residual solvent profiles by GC-MS and heavy metal content per USP <231>, responding to FDA's increased scrutiny of genotoxic impurities. The compound's logP value of 1.92 (predicted) makes it particularly useful in CNS drug development, correlating with rising searches for "blood-brain barrier permeable compounds." These developments underscore the importance of this fluorinated aldehyde in cutting-edge research.